![molecular formula C10H7ClFN3 B1475480 6-(2-Chloro-4-fluorophenyl)pyrimidin-4-amine CAS No. 1550513-51-3](/img/structure/B1475480.png)
6-(2-Chloro-4-fluorophenyl)pyrimidin-4-amine
Overview
Description
“6-(2-Chloro-4-fluorophenyl)pyrimidin-4-amine” is a chemical compound with the IUPAC name 2-chloro-N-(4-fluorophenyl)-4-pyrimidinamine . It has a molecular weight of 223.64 .
Synthesis Analysis
The synthesis of similar compounds often involves Suzuki coupling reactions . For instance, 2-chloro-5-fluoro-4-(4-fluorophenyl)pyrimidine can be synthesized by a Suzuki coupling reaction in the presence of (4-fluorophenyl)boronic acid, triphenylphosphine, and palladium (II) acetate catalyst .Molecular Structure Analysis
The InChI code for this compound is 1S/C10H7ClFN3/c11-10-13-6-5-9(15-10)14-8-3-1-7(12)2-4-8/h1-6H,(H,13,14,15) .Scientific Research Applications
TLR4 Signaling Inhibition
This compound has been suggested to suppress the production of multiple cytokines by selectively inhibiting TLR4 intracellular signaling, which could make it a promising therapeutic agent for inflammatory diseases involving TLR4 .
Synthesis of Triazolonaphthyridine Derivatives
It has been used in the synthesis of novel triazolonaphthyridine derivatives under microwave irradiation, which could have potential applications in medicinal chemistry .
Synthesis of Imidazonaphthyridine Derivatives
The compound is involved in the efficient synthesis of imidazonaphthyridine derivatives, which might have biological significance .
Anticancer Properties
Derivatives of this compound have shown anticancer properties, although their mode of action is not fully characterized, indicating potential use in developing chemotherapeutic agents .
Anti-tubercular Activity
Some derivatives have shown slightly improved anti-tubercular activity compared to other substituted phenyl derivatives, highlighting its potential in tuberculosis treatment research .
Enzymatic Production of Fluorocatechols
It has been used in the enzymatic production of fluorocatechols, suggesting an application in industrial biocatalysis .
Future Directions
While specific future directions for “6-(2-Chloro-4-fluorophenyl)pyrimidin-4-amine” are not available, research into similar compounds suggests potential applications in the development of new anticancer chemotherapeutic agents . The structure-activity relationship calculations showed that hydrophobic substituents and 1-naphthalenyl group at the R2 position increased the activity .
properties
IUPAC Name |
6-(2-chloro-4-fluorophenyl)pyrimidin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7ClFN3/c11-8-3-6(12)1-2-7(8)9-4-10(13)15-5-14-9/h1-5H,(H2,13,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUPCTXSOMBAZRE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)Cl)C2=CC(=NC=N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7ClFN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(2-Chloro-4-fluorophenyl)pyrimidin-4-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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